Cas no 1805119-08-7 (6-(Aminomethyl)-4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1805119-08-7
• MF: C₉H₁₁F₃N₂O₂
• MW: 236.191052675247
• CID: 4839768
• Update Time: 2025-06-14

6-(Aminomethyl)-4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H11F3N2O2/c1-5-8(16-9(10,11)12)7(15-2)3-6(4-13)14-5/h3H,4,13H2,1-2H3
• InChI Key： LNOXFAGIRIUVTI-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC(CN)=NC=1C)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 1.3
• Topological Polar Surface Area: 57.4

Additional information on 6-(Aminomethyl)-4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine

Research Briefing on 6-(Aminomethyl)-4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine (CAS: 1805119-08-7)

In recent years, the compound 6-(Aminomethyl)-4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine (CAS: 1805119-08-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and aminomethyl functional groups, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and inflammatory diseases. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 6-(Aminomethyl)-4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that leverages palladium-catalyzed cross-coupling reactions to introduce the trifluoromethoxy group efficiently. This method not only enhances the scalability of production but also reduces the formation of by-products, making it more suitable for industrial applications. The compound's structural features, particularly the electron-withdrawing trifluoromethoxy group, contribute to its metabolic stability and bioavailability, which are critical factors in drug development.

Pharmacological evaluations of 6-(Aminomethyl)-4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine have revealed its potent activity as a modulator of specific neurotransmitter receptors. Preclinical studies conducted in rodent models demonstrated its efficacy in attenuating neuroinflammatory responses, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its ability to cross the blood-brain barrier (BBB) with minimal efflux transporter interference has positioned it as a promising candidate for CNS-targeted therapies. Researchers have also explored its role in modulating ion channels, which could pave the way for novel treatments for epilepsy and chronic pain.

Recent advancements in computational chemistry have further elucidated the binding mechanisms of this compound with its biological targets. Molecular docking simulations and density functional theory (DFT) calculations have provided insights into the interactions between the aminomethyl group and active sites of target proteins. These findings are instrumental in designing derivatives with enhanced selectivity and reduced off-target effects. A 2024 study published in ACS Chemical Neuroscience highlighted the compound's high affinity for sigma-1 receptors, which are implicated in neuroprotection and cognitive function.

Despite these promising developments, challenges remain in the clinical translation of 6-(Aminomethyl)-4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine. Toxicity profiles and long-term safety data are still under investigation, with preliminary results indicating a need for dose optimization to minimize adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles and accelerate the compound's progression into clinical trials. The integration of artificial intelligence (AI) in drug discovery platforms is also being explored to identify optimal formulations and delivery systems.

In conclusion, 6-(Aminomethyl)-4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine represents a versatile scaffold with broad therapeutic potential. Its unique chemical properties and demonstrated biological activities make it a focal point of ongoing research in the chemical biology and pharmaceutical sectors. Future studies will likely focus on expanding its applications, optimizing its pharmacokinetic profile, and advancing it through the drug development pipeline. This compound exemplifies the intersection of synthetic chemistry and biomedical innovation, offering new avenues for addressing unmet medical needs.